

Trilaciclib effect on objective response rate tumor efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trilaciclib

CAS No.: 1374743-00-6

Cat. No.: S545864

[Get Quote](#)

Summary of Trilaciclib's Impact on Efficacy Outcomes

Study Type / Population	Objective Response Rate (ORR)	Progression-Free Survival (PFS)	Overall Survival (OS)
-------------------------	-------------------------------	---------------------------------	-----------------------

| **Real-World Study (RWD)** (ES-SCLC, 1L Chemo+Immuno) [1] [2] | **Trilaciclib:** 86.7% **Control:** 75.6% (P=0.057, not significant) | **Median PFS:** **Trilaciclib:** 6.7 months **Control:** 5.3 months (HR=0.677; P=0.0075) | **Median OS:** **Trilaciclib:** 15.1 months **Control:** 12.8 months (P=0.0886, not significant) | | **Meta-Analysis of RCTs** (SCLC & Breast Cancer) [3] | ORR was identical between the **Trilaciclib** and control groups. | No negative impact on PFS was observed. | No negative impact on OS was observed. |

Key Experimental Data and Findings

The data in the table is supported by robust clinical trials and real-world analyses.

- **Supporting Real-World Evidence:** The real-world study of 180 patients with ES-SCLC found that the **improvement in ORR with trilaciclib was not statistically significant**, but the **improvement in PFS was significant** [1] [2]. This suggests that the primary tumor efficacy of chemotherapy is preserved. The study also noted that patients receiving **trilaciclib** could complete more cycles of

chemotherapy on average (5.3 vs. 4.1 cycles), indicating that its myeloprotective effect helps maintain the treatment intensity, which may contribute to better long-term outcomes like PFS [1].

- **Evidence from Randomized Trials:** A meta-analysis of four randomized controlled trials (RCTs) concluded that adding **trilaciclib** to chemotherapy did not compromise its clinical benefits. The ORR, PFS, and OS were all **comparable to chemotherapy alone**, confirming that **trilaciclib** does not interfere with the anti-tumor effect of the treatment [3].
- **Underlying Immunological Mechanisms:** Research indicates that **trilaciclib**'s benefits may extend beyond bone marrow protection. A phase 2 study showed that a single dose of **trilaciclib** could favorably alter the tumor microenvironment in early-stage triple-negative breast cancer. It was found to **increase the number and function of CD8+ T cells** and enhance the expression of genes associated with **memory T cells**, which are crucial for long-term immune surveillance and sustained anti-tumor activity [4]. This immunomodulatory effect provides a plausible biological mechanism for the observed long-term survival benefits in some studies.


Experimental Protocols Overview

The findings above are derived from specific and rigorous study designs.

- **Real-World Study (RWD) Protocol [1] [2]:**
 - **Design:** Single-center, retrospective analysis.
 - **Participants:** 180 patients with ES-SCLC receiving first-line chemotherapy combined with immunotherapy.
 - **Intervention:** Patients were divided into a **trilaciclib** group (received **trilaciclib** before chemotherapy) and a control group.
 - **Outcomes:** Primary outcomes were myelosuppression adverse events, chemotherapy completion rates, ORR, disease control rate (DCR), PFS, and OS.
- **Meta-Analysis Protocol [3]:**
 - **Data Sources:** Searched databases like PubMed, Embase, and Cochrane Library.
 - **Inclusion Criteria:** Included only RCTs comparing chemotherapy with vs. without **trilaciclib** in adult patients with cancer.
 - **Analysis:** Pooled odds ratios (ORs) and 95% confidence intervals (CIs) were calculated for outcomes like severe neutropenia and ORR to assess the overall effect.
- **Mechanism of Action Trial Protocol [4]:**
 - **Design:** Phase 2, single-arm study.
 - **Participants:** Patients with early-stage triple-negative breast cancer.
 - **Intervention:** A single dose of **trilaciclib** monotherapy followed by a tumor biopsy after one week, before starting neoadjuvant chemotherapy.
 - **Analysis:** Used paired tumor biopsies to analyze changes in the tumor immune microenvironment (e.g., T cell ratios, gene expression) after **trilaciclib** exposure.

Mechanisms of Action Diagram

Trilaciclib's effects can be visualized through its dual mechanisms of action: direct myeloprotection and potential immunomodulation. The following diagram illustrates these pathways.



[Click to download full resolution via product page](#)

Conclusion for Researchers

In summary, for researchers and drug development professionals, the data consistently shows that **trilaciclib**:

- **Does not adversely affect the Objective Response Rate (ORR)** to chemotherapy [1] [3] [2].

- May provide a **clinical benefit in progression-free survival (PFS)**, potentially by enabling patients to receive more consistent chemotherapy dosing through its myeloprotective effects [1] [2].
- Has a **potential dual mechanism of action**, combining immediate bone marrow protection with long-term immunomodulation that may enhance anti-tumor immunity [4] [5].

These properties make **trilaciclib** a compelling candidate for combination therapy strategies aimed at improving both patient tolerability and treatment efficacy outcomes.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Oncology Letters is an international journal devoted to Experimental... [spandidos-publications.com]
2. Application value and safety of trilaciclib in first-line ... [pmc.ncbi.nlm.nih.gov]
3. The efficacy and safety of Trilaciclib in preventing ... - PMC [pmc.ncbi.nlm.nih.gov]
4. Increases Pool of Memory T Cells in the Trilaciclib ... Tumor [finance.yahoo.com]
5. Trilaciclib triggers a neutrophil-related immune response ... [sciencedirect.com]

To cite this document: Smolecule. [Trilaciclib effect on objective response rate tumor efficacy].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b545864#trilaciclib-effect-on-objective-response-rate-tumor-efficacy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com